Cas no 156113-75-6 (3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride)
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride
- Piperidine, 3-(1H-1,2,3-triazol-1-yl)-, hydrochloride (1:1)
-
- MDL: MFCD15072069
- Inchi: 1S/C7H12N4.ClH/c1-2-7(6-8-3-1)11-5-4-9-10-11;/h4-5,7-8H,1-3,6H2;1H
- InChI Key: KWNQXVNKZFWJAT-UHFFFAOYSA-N
- SMILES: N1(C2CNCCC2)N=NC=C1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H210456-100mg |
3-(1h-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | H210456-500mg |
3-(1h-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 500mg |
$ 570.00 | 2022-06-04 | ||
| TRC | H210456-1g |
3-(1h-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 1g |
$ 865.00 | 2022-06-04 | ||
| Enamine | EN300-240387-0.05g |
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 95% | 0.05g |
$675.0 | 2024-06-19 | |
| Enamine | EN300-240387-0.1g |
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 95% | 0.1g |
$708.0 | 2024-06-19 | |
| Enamine | EN300-240387-0.25g |
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 95% | 0.25g |
$740.0 | 2024-06-19 | |
| Enamine | EN300-240387-0.5g |
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 95% | 0.5g |
$772.0 | 2024-06-19 | |
| Enamine | EN300-240387-1.0g |
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 95% | 1.0g |
$804.0 | 2024-06-19 | |
| Enamine | EN300-240387-2.5g |
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 95% | 2.5g |
$1577.0 | 2024-06-19 | |
| Enamine | EN300-240387-5.0g |
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride |
156113-75-6 | 95% | 5.0g |
$2333.0 | 2024-06-19 |
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride
Comprehensive Overview of 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride (CAS No. 156113-75-6)
3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride (CAS No. 156113-75-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and 1,2,3-triazole moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, owing to its unique structural features and reactivity.
The 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride structure combines a piperidine ring, a common motif in bioactive molecules, with a 1,2,3-triazole group, which is known for its stability and hydrogen-bonding capabilities. This combination makes the compound a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in developing kinase inhibitors, antimicrobial agents, and central nervous system (CNS) targeting drugs, aligning with current trends in precision medicine and targeted therapies.
One of the key reasons for the growing interest in 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride is its compatibility with click chemistry, a popular methodology for rapid and efficient molecular assembly. The 1,2,3-triazole group can be easily introduced via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that has revolutionized drug discovery workflows. This property makes the compound a favorite among chemists working on high-throughput screening and combinatorial chemistry projects.
In addition to its synthetic versatility, 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride has been investigated for its potential in addressing drug resistance, a major challenge in modern healthcare. Researchers are exploring its derivatives as candidates for overcoming resistance mechanisms in antibacterial and antifungal therapies. This aligns with the global focus on combating antimicrobial resistance (AMR), a topic frequently searched in scientific and medical communities.
The compound's physicochemical properties, such as its solubility, stability, and bioavailability, are also under scrutiny. These factors are critical for its adoption in preclinical studies and eventual drug development. Recent advancements in computational chemistry and molecular docking have further accelerated the exploration of 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride as a scaffold for designing small-molecule drugs with improved efficacy and safety profiles.
From an industrial perspective, the demand for 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride is driven by its applications in contract research organizations (CROs) and pharmaceutical companies focusing on fragment-based drug design. Its compatibility with automated synthesis platforms and parallel synthesis techniques makes it a cost-effective option for large-scale production. Moreover, its role in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies has sparked further interest.
As the scientific community continues to explore the potential of 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride, its relevance in personalized medicine and bioconjugation applications is becoming increasingly apparent. With ongoing research into its structure-activity relationships (SAR) and pharmacokinetic properties, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.
156113-75-6 (3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)